Cas no 137819-74-0 (9-[(2r,5s)-5-(hydroxymethyl)thiolan-2-yl]-3h-purin-6-one)

• Product Name: 9-[(2r,5s)-5-(hydroxymethyl)thiolan-2-yl]-3h-purin-6-one
• CAS No: 137819-74-0
• MF: C₁₀H₁₂N₄O₂S
• MW: 252.292880058289
• CID: 1246268
• PubChem ID: 135538743
• Update Time: 2025-04-20

9-[(2r,5s)-5-(hydroxymethyl)thiolan-2-yl]-3h-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 9-[(2r,5s)-5-(hydroxymethyl)thiolan-2-yl]-3h-purin-6-one
• 2',3'-Dideoxy-4'-thioinosine
• DTXSID30160323
• 4'-Thio-2',3'-dideoxyinosine
• 9-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-1H-purin-6-one
• SCHEMBL9114922
• GOQUUHRTFOHDLI-NKWVEPMBSA-N
• 137819-74-0

• Inchi： 1S/C10H12N4O2S/c15-3-6-1-2-7(17-6)14-5-13-8-9(14)11-4-12-10(8)16/h4-7,15H,1-3H2,(H,11,12,16)/t6-,7+/m0/s1
• InChI Key： GOQUUHRTFOHDLI-NKWVEPMBSA-N
• SMILES： S1[C@H](CO)CC[C@@H]1N1C=NC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 252.06826
• Monoisotopic Mass: 252.068096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.77
• Boiling Point: 610.9°C at 760 mmHg
• Flash Point: 323.2°C
• Refractive Index: 1.852
• PSA: 79.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Thionucleosides